Cas no 61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-80-5 structure
Product Name:2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-80-5
Molecular Formula:C12H12N2S2
Molecular Weight:248.367079734802
CID:473016
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
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- 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 2H-Benzimidazole-2-thione, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
-
- InChIKey: AOSXCNJQBIBZNW-UHFFFAOYSA-N
- Inchi: 1S/C12H12N2S2/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1(=S)N(C2=CCSCC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 248.04436
Experimental Properties
- PSA: 15.27
- Boiling Point: 414.7±55.0 °C(Predicted)
- Melting Point: 222.5 °C(Solv: methanol (67-56-1))
- pka: 11.21±0.30(Predicted)
- Density: 1.40±0.1 g/cm3(Predicted)
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Chong-An Chen,Wen-Fang Liu,Guo-Yu Yang Chem. Commun., 2022,58, 8718-8721
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Ichiro Hisaki,Daisuke Yasumiya,Hajime Shigemitsu,Seiji Tsuzuki,Mikiji Miyata Phys. Chem. Chem. Phys., 2012,14, 13918-13921
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Ying Hu,Chao Xu,Feng Long Gu Phys. Chem. Chem. Phys., 2021,23, 5236-5243
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Caleb Ramette,Minseong Lee,Matthew Krogstad,Suchismita Sarker,Paul Cardon,Jacob Ruff,Kunimitsu Kataoka,Huiwen Ji J. Mater. Chem. A, 2023,11, 21754-21766
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Xiuxiu Yang,Michael D. Wörle,Nicolaas P. van Leest,Bas de Bruin,Hansjörg Grützmacher Chem. Sci., 2019,10, 1117-1125
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Evgeniia E. Ondar,Alexander Yu. Kostyukovich,Julia V. Burykina,Alexey S. Galushko,Valentine P. Ananikov Catal. Sci. Technol., 2023,13, 6022-6040
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Jinhuan Dong,Ling Pan,Xianxiu Xu,Qun Liu Chem. Commun., 2014,50, 14797-14800
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Qiong Wang,Miaoqiang Lyu,Meng Zhang,Jung-Ho Yun,Lianzhou Wang J. Mater. Chem. A, 2017,5, 902-909
61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-) Related Products
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